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The quest for efficient and stable organic solar cells (OSCs) has led to the development of a

plethora of photoactive materials. Among them, the polymer donor PTB7-Th has emerged as a

workhorse material, consistently delivering high power conversion efficiencies (PCEs) in

various device architectures. This guide provides a comprehensive literature review of high-

efficiency solar cells based on PTB7-Th, offering a comparative analysis of their performance

with different acceptor materials and processing conditions. Detailed experimental protocols for

fabricating high-performing devices are also presented to aid researchers in the field.

Performance Benchmark of PTB7-Th Based Solar
Cells
The versatility of PTB7-Th allows for its successful pairing with both fullerene and non-fullerene

acceptors (NFAs), leading to impressive device performance. The following tables summarize

the key photovoltaic parameters of high-efficiency PTB7-Th based solar cells reported in the

literature.
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Experimental Protocols for High-Performance
Devices
The fabrication of high-efficiency organic solar cells is highly sensitive to the processing

conditions. Below are detailed experimental protocols for some of the top-performing PTB7-Th
based devices.

PTB7-Th:PC71BM based on Binary Solvent Additives[1]
Device Structure: ITO/ZnO/PTB7-Th:PC71BM/MoO3/Ag
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Active Layer Solution: PTB7-Th and PC71BM (1:1.5 weight ratio) were dissolved in ortho-

dichlorobenzene (o-DCB) to a total concentration of 25 mg/mL. A mixed solvent additive of

1,8-diiodooctane (DIO) and N-methyl-2-pyrrolidone (NMP) was added to the solution.

Device Fabrication:

Patterned ITO-coated glass substrates were cleaned sequentially in an ultrasonic bath

with detergent, deionized water, acetone, and isopropanol.

A ZnO precursor solution was spin-coated onto the ITO substrates and annealed at 200

°C for 60 minutes in air to form an electron transport layer.

The active layer solution was spin-coated on top of the ZnO layer in a nitrogen-filled

glovebox.

A MoO3 layer (10 nm) and an Ag electrode (100 nm) were thermally evaporated onto the

active layer through a shadow mask.

PTB7-Th:ITCT Non-Fullerene Solar Cell[4]
Device Structure: ITO/ZnO/PTB7-Th:ITCT/MoO3/Ag

Active Layer Solution: PTB7-Th and ITCT were dissolved in chlorobenzene with 0.1% DIO

as an additive.

Device Fabrication:

ITO-coated glass substrates were cleaned and treated with UV-ozone.

A ZnO nanoparticle layer was spin-coated and annealed.

The active layer solution was spin-coated in a glovebox.

The devices were then subjected to thermal annealing.

Finally, MoO3 and Ag were thermally evaporated as the hole transport layer and top

electrode, respectively.
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PTB7-Th:Y6:PC71BM Ternary Solar Cell[5]
Device Structure: ITO/PEDOT:PSS/PTB7-Th:Y6:PC71BM/AZO/Al

Active Layer Solution: PTB7-Th, Y6, and PC71BM were dissolved in chloroform.

Device Fabrication:

ITO substrates were cleaned and spin-coated with a PEDOT:PSS layer, followed by

annealing.

The ternary active layer solution was spin-coated in a glovebox.

An aluminum-doped zinc oxide (AZO) layer and an aluminum (Al) electrode were

deposited by sputtering and thermal evaporation, respectively.

Visualizing Key Processes and Structures
To better understand the fundamental aspects of PTB7-Th based solar cells, the following

diagrams illustrate the device architecture, a typical experimental workflow, and the crucial

energy level alignment.
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Inverted Device Architecture

Ag (Cathode)

MoO3 (Hole Transport Layer)

PTB7-Th:Acceptor (Active Layer)

ZnO (Electron Transport Layer)

ITO (Anode)

Glass Substrate

Click to download full resolution via product page

Caption: A typical inverted device architecture for PTB7-Th solar cells.
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Experimental Workflow

Substrate Cleaning

Electron Transport Layer (ETL) Deposition

Active Layer Spin-Coating

Thermal/Solvent Annealing

Hole Transport Layer (HTL) Deposition

Electrode Evaporation

Device Characterization

Click to download full resolution via product page

Caption: A generalized experimental workflow for fabricating organic solar cells.
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Energy Level Diagram

PTB7-Th HOMO
~ -5.2 to -5.3 eV

PTB7-Th LUMO
~ -3.6 to -3.7 eV
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Acceptor LUMOAcceptor HOMO
Acceptor

Click to download full resolution via product page

Caption: Energy level diagram illustrating charge transfer in a PTB7-Th:Acceptor blend.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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